2-Oxo-1,3,2-oxazaphosphinan-2-ium
Overview
Description
“2-Oxo-1,3,2-oxazaphosphinan-2-ium” is a molecular compound with the formula C3H7NO2P . It is also known as Mafosfamide, an oxazaphosphorine (cyclophosphamide-like) alkylating agent under investigation as a chemotherapeutic .
Synthesis Analysis
The synthesis of 2-oxo-1,3,2-oxazaphosphinan-2-ium and its analogs (methylthio and methylselenyl) has been investigated at the B3LYP/6-311+G (d,p) level of theory . A successful triethylamine-mediated synthesis of 2-oxo-1,2-dihydroquinolin-8-yl 4-chlorobenzoate was reported, highlighting the straightforward operation and clean reaction profile of this method .Molecular Structure Analysis
The molecular structure of 2-oxo-1,3,2-oxazaphosphinan-2-ium has been studied using spectroscopic, spectrometric, and thermal analyses . The bond distances of P=O, P–E ax, and P–E eq bonds were calculated and these variations were explained with negative hyperconjugative anomeric effects .Chemical Reactions Analysis
The reactivity of α-enaminones has been explored, providing two novel formal oxo- and aza-[3 + 2] cycloaddition reactions . The preparation of racemic 2-oxo-1,4,2-oxazaphosphorinane, which has one chiral center in the structure, was first described in 1968 .Physical And Chemical Properties Analysis
The physical and chemical properties of 2-oxo-1,3,2-oxazaphosphinan-2-ium have been analyzed using various methods. The total electronic energy, relative energy, and dipole moment of the axial and equatorial conformers of 2-methoxy-2-oxo-1,3,2-dioxaphosphorinane and its analogs were estimated .Mechanism of Action
properties
IUPAC Name |
1,3,2-oxazaphosphinan-2-ium 2-oxide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H7NO2P/c5-7-4-2-1-3-6-7/h1-3H2,(H,4,5)/q+1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BNNZCELZKQKDQY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN[P+](=O)OC1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H7NO2P+ |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90603988 |
Source
|
| Record name | 2-Oxo-1,3,2-oxazaphosphinan-2-ium | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90603988 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
120.07 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Oxo-1,3,2-oxazaphosphinan-2-ium | |
CAS RN |
66145-72-0 |
Source
|
| Record name | 2-Oxo-1,3,2-oxazaphosphinan-2-ium | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90603988 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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